Cas no 1268132-62-2 (Cyclopropanecarboxaldehyde, 1-(2-methylphenyl)-)

• Product Name: Cyclopropanecarboxaldehyde, 1-(2-methylphenyl)-
• CAS No: 1268132-62-2
• MF: C₁₁H₁₂O
• MW: 160.21
• CID: 5093688
• Update Time: 2025-10-28

Cyclopropanecarboxaldehyde, 1-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxaldehyde, 1-(2-methylphenyl)-

• Inchi： 1S/C11H12O/c1-9-4-2-3-5-10(9)11(8-12)6-7-11/h2-5,8H,6-7H2,1H3
• InChI Key： NEOLUXDWEKPXHH-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2C)(C=O)CC1

Additional information on Cyclopropanecarboxaldehyde, 1-(2-methylphenyl)-

Cyclopropanecarboxaldehyde, 1-(2-methylphenyl)- (CAS No. 1268132-62-2)

Cyclopropanecarboxaldehyde, 1-(2-methylphenyl)- (CAS No. 1268132-62-2) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique cyclopropane ring and aromatic substituent, offers a wide range of applications in both academic research and industrial settings.

The chemical structure of Cyclopropanecarboxaldehyde, 1-(2-methylphenyl)- consists of a cyclopropane ring attached to a carboxaldehyde group, with a 2-methylphenyl substituent. This configuration imparts distinct chemical properties and reactivity patterns that make it an attractive starting material for various synthetic transformations. The cyclopropane ring, known for its high ring strain, can undergo selective ring-opening reactions under mild conditions, making it a valuable intermediate in the synthesis of complex organic molecules.

Recent studies have highlighted the potential of Cyclopropanecarboxaldehyde, 1-(2-methylphenyl)- in the development of novel pharmaceuticals. For instance, researchers at the University of California, Berkeley, have demonstrated its utility in the synthesis of bioactive compounds with anti-inflammatory and anticancer properties. The compound's ability to undergo selective functionalization reactions allows for the introduction of diverse functional groups, thereby expanding its pharmacological profile.

In the realm of medicinal chemistry, Cyclopropanecarboxaldehyde, 1-(2-methylphenyl)- has been explored as a key intermediate in the synthesis of small molecule inhibitors targeting specific enzymes and receptors. A notable example is its use in the development of inhibitors for the enzyme cyclooxygenase (COX), which plays a crucial role in inflammation and pain pathways. These inhibitors have shown promising results in preclinical studies, suggesting potential therapeutic applications in treating inflammatory diseases.

Beyond its applications in pharmaceuticals, Cyclopropanecarboxaldehyde, 1-(2-methylphenyl)- has also found use in materials science. Its unique chemical structure makes it suitable for the preparation of advanced materials with tailored properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound as a building block for the synthesis of functional polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and composite materials.

The synthetic versatility of Cyclopropanecarboxaldehyde, 1-(2-methylphenyl)- is further enhanced by its compatibility with various catalytic systems. Transition metal-catalyzed reactions involving this compound have been extensively studied to achieve high yields and selectivities. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl and alkyl groups onto the cyclopropane ring, expanding its synthetic utility even further.

In addition to its synthetic applications, Cyclopropanecarboxaldehyde, 1-(2-methylphenyl)- has been investigated for its biological activities. Studies have shown that this compound exhibits moderate inhibitory activity against certain bacterial strains, making it a potential lead compound for the development of new antibiotics. The ability to fine-tune its structure through chemical modifications allows for the optimization of its antibacterial properties.

The environmental impact of Cyclopropanecarboxaldehyde, 1-(2-methylphenyl)- has also been a subject of interest. Researchers are exploring green chemistry approaches to synthesize this compound using environmentally friendly methods and catalysts. These efforts aim to reduce the ecological footprint associated with its production and use.

In conclusion, Cyclopropanecarboxaldehyde, 1-(2-methylphenyl)- (CAS No. 1268132-62-2) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in organic synthesis, medicinal chemistry, materials science, and environmental chemistry. As ongoing research continues to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.